![molecular formula C13H15N3O5 B3872385 3-hydroxy-1-methyl-3-(4-morpholinyl)-5-nitro-1,3-dihydro-2H-indol-2-one](/img/structure/B3872385.png)
3-hydroxy-1-methyl-3-(4-morpholinyl)-5-nitro-1,3-dihydro-2H-indol-2-one
Overview
Description
3-hydroxy-1-methyl-3-(4-morpholinyl)-5-nitro-1,3-dihydro-2H-indol-2-one, also known as AG-490, is a chemical compound that has been widely studied in the scientific community due to its potential therapeutic applications. AG-490 belongs to the class of tyrosine kinase inhibitors, which are compounds that inhibit the activity of enzymes called tyrosine kinases, which play a crucial role in the regulation of cell growth and proliferation.
Mechanism of Action
3-hydroxy-1-methyl-3-(4-morpholinyl)-5-nitro-1,3-dihydro-2H-indol-2-one works by inhibiting the activity of tyrosine kinases, which are enzymes that play a crucial role in the regulation of cell growth and proliferation. Tyrosine kinases are overexpressed in many types of cancer cells, leading to uncontrolled cell growth and proliferation. By inhibiting the activity of these enzymes, this compound can block the growth and proliferation of cancer cells. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the activity of cytokines, which are proteins that play a key role in the immune response.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in various cell types. In cancer cells, this compound has been shown to inhibit the activity of tyrosine kinases, leading to a decrease in cell growth and proliferation. In addition, this compound has been shown to induce apoptosis, which is a process of programmed cell death that is important for the elimination of damaged or abnormal cells. In immune cells, this compound has been shown to inhibit the activity of cytokines, leading to a decrease in inflammation.
Advantages and Limitations for Lab Experiments
3-hydroxy-1-methyl-3-(4-morpholinyl)-5-nitro-1,3-dihydro-2H-indol-2-one has several advantages for use in lab experiments. It is a well-studied compound with a known mechanism of action, which makes it easier to design experiments and interpret results. In addition, this compound is relatively easy to synthesize, which makes it more accessible for researchers. However, there are also some limitations to the use of this compound in lab experiments. For example, it may not be effective in all types of cancer cells, and its effects may vary depending on the specific cell type and experimental conditions.
Future Directions
There are several future directions for the study of 3-hydroxy-1-methyl-3-(4-morpholinyl)-5-nitro-1,3-dihydro-2H-indol-2-one. One area of research is the development of more potent and selective tyrosine kinase inhibitors that can be used in the treatment of cancer and other diseases. Another area of research is the investigation of the potential use of this compound in combination with other drugs or therapies, such as chemotherapy or immunotherapy. Additionally, further research is needed to better understand the mechanisms of action of this compound and its effects on different cell types and in different disease contexts.
Scientific Research Applications
3-hydroxy-1-methyl-3-(4-morpholinyl)-5-nitro-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by blocking the activity of tyrosine kinases that are overexpressed in cancer cells. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the activity of cytokines, which are proteins that play a key role in the immune response. This compound has also been studied for its potential use in the treatment of autoimmune disorders, such as multiple sclerosis, by inhibiting the activity of immune cells that attack the body's own tissues.
properties
IUPAC Name |
3-hydroxy-1-methyl-3-morpholin-4-yl-5-nitroindol-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O5/c1-14-11-3-2-9(16(19)20)8-10(11)13(18,12(14)17)15-4-6-21-7-5-15/h2-3,8,18H,4-7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWWASSCFQIDPRP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)[N+](=O)[O-])C(C1=O)(N3CCOCC3)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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